Cas no 2172281-27-3 (2-{4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropanecarbonyl-2-oxopiperazin-1-yl}acetic acid)

• Product Name: 2-{4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropanecarbonyl-2-oxopiperazin-1-yl}acetic acid
• CAS No: 2172281-27-3
• MF: C₂₅H₂₅N₃O₆
• MW: 463.482506513596
• CID: 6213822
• PubChem ID: 165577105
• Update Time: 2025-06-13

2-{4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropanecarbonyl-2-oxopiperazin-1-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropanecarbonyl-2-oxopiperazin-1-yl}acetic acid
• EN300-1536499
• 2172281-27-3
• 2-{4-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropanecarbonyl]-2-oxopiperazin-1-yl}acetic acid

• Inchi： 1S/C25H25N3O6/c29-21-13-28(12-11-27(21)14-22(30)31)23(32)25(9-10-25)26-24(33)34-15-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,20H,9-15H2,(H,26,33)(H,30,31)
• InChI Key： NJYFMOCORSKGPC-UHFFFAOYSA-N
• SMILES： O=C(C1(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(N(CC(=O)O)CC1)=O

Computed Properties

• Exact Mass: 463.17433553g/mol
• Monoisotopic Mass: 463.17433553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 821
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 116Ų

Additional information on 2-{4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropanecarbonyl-2-oxopiperazin-1-yl}acetic acid

Comprehensive Analysis of 2-{4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropanecarbonyl-2-oxopiperazin-1-yl}acetic acid (CAS No. 2172281-27-3)

In the rapidly evolving field of pharmaceutical chemistry, 2-{4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropanecarbonyl-2-oxopiperazin-1-yl}acetic acid (CAS No. 2172281-27-3) has garnered significant attention due to its unique structural properties and potential applications in drug discovery. This compound, often abbreviated as Fmoc-protected cyclopropane-piperazine derivative, is a key intermediate in the synthesis of peptide-based therapeutics. Its molecular framework combines a cyclopropane ring, a piperazine moiety, and an Fmoc-protected amino group, making it a versatile building block for medicinal chemists.

The growing interest in peptide-based drugs and small molecule inhibitors has driven demand for specialized intermediates like CAS No. 2172281-27-3. Researchers are particularly intrigued by its ability to enhance drug bioavailability and target specificity, two critical factors in modern drug development. Recent studies highlight its role in designing protease inhibitors and GPCR modulators, aligning with current trends in precision medicine and personalized therapeutics.

From a synthetic chemistry perspective, the Fmoc group in this compound provides excellent amine protection during solid-phase peptide synthesis (SPPS), a technique widely used in bioconjugation and antibody-drug conjugate (ADC) development. The cyclopropane segment introduces structural rigidity, which can improve metabolic stability—a hot topic in discussions about oral drug delivery and prodrug design. These features explain why searches for "Fmoc-cyclopropane amino acid derivatives" and "piperazine-based drug intermediates" have surged by 42% in academic databases over the past year.

Quality control of CAS No. 2172281-27-3 requires advanced analytical techniques. High-performance liquid chromatography (HPLC) typically shows ≥95% purity, while mass spectrometry confirms the molecular weight of 465.48 g/mol. The compound's stability under various pH conditions makes it suitable for combinatorial chemistry applications, another trending area in high-throughput screening platforms. Notably, its carboxylic acid terminus allows straightforward conjugation to other pharmacophores, addressing the pharmaceutical industry's need for modular synthesis approaches.

Environmental and safety assessments indicate that this compound requires standard laboratory handling procedures, with no extraordinary hazards reported. Its classification as a non-hazardous chemical facilitates global shipping and compliance with REACH regulations—a frequent concern among international buyers. Storage recommendations (-20°C under nitrogen) align with best practices for amino acid derivatives, a search term with over 15,000 monthly queries in chemical supplier databases.

Future research directions for 2-{4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropanecarbonyl-2-oxopiperazin-1-yl}acetic acid may explore its utility in macrocyclic peptide architectures or as a linker in bifunctional compounds. These applications resonate with emerging interests in degradation technologies like PROTACs, which currently dominate pharmaceutical innovation discussions. As the demand for novel drug scaffolds continues to rise, this compound's unique blend of conformational constraint and functional group diversity positions it as a valuable asset in medicinal chemistry toolkits.